Cas no 68293-31-2 (1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-)

• Product Name: 1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-
• CAS No: 68293-31-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 526033
• PubChem ID: 329762326
• Update Time: 2025-09-28

1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl-
• 7-hydroxy-6-methyl-2,3-dihydroinden-1-one
• 6-Methyl-7-hydroxy-1-indanoln
• 6-Methyl-7-hydroxy-1-indanon
• 7-HYDROXY-6-METHYL-1-INDANONE
• 7-hydroxy-6-methyl-2,3-dihydro-1h-inden-1-one
• 7-hydroxy-6-methylindan-1-one
• 7-Hydroxy-6-methylindanon-(1)
• AC1L5VZJ
• AC1Q6J97
• ACMC-20alwy
• AR-1H3596
• CTK5C7727
• NSC135409
• 68293-31-2
• AKOS022636388
• NSC-135409
• 7-Hydroxy-6-methyl-1-indanone, technical grade
• SCHEMBL11927529
• DTXSID70300221
• SY391763
• MFCD09865740

• MDL： MFCD09865740
• Inchi： 1S/C10H10O2/c1-6-2-3-7-4-5-8(11)9(7)10(6)12/h2-3,12H,4-5H2,1H3
• InChI Key： ZASCFLVTYFAIBI-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC2=C1C(CC2)=O

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.25
• Melting Point: 76-84 °C
• Boiling Point: 329.6°Cat760mmHg
• Flash Point: 140°C
• Refractive Index: 1.614
• PSA: 37.3
• LogP: 1.82950

1H-Inden-1-one,2,3-dihydro-7-hydroxy-6-methyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：